Cas no 1507490-15-4 (4-Bromo-2-methoxy-6-methylpyrimidine)

• Product Name: 4-Bromo-2-methoxy-6-methylpyrimidine
• CAS No: 1507490-15-4
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 4826702
• Update Time: 2025-10-25

4-Bromo-2-methoxy-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methoxy-6-methylpyrimidine

• Inchi： 1S/C6H7BrN2O/c1-4-3-5(7)9-6(8-4)10-2/h3H,1-2H3
• InChI Key： WZRYIWAULUICHZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NC(=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 1.9
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Bromo-2-methoxy-6-methylpyrimidine

4-Bromo-2-methoxy-6-methylpyrimidine (CAS No. 1507490-15-4): A Comprehensive Overview

4-Bromo-2-methoxy-6-methylpyrimidine (CAS No. 1507490-15-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional groups, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-Bromo-2-methoxy-6-methylpyrimidine consists of a pyrimidine ring with a bromine atom at the 4-position, a methoxy group at the 2-position, and a methyl group at the 6-position. These substituents contribute to the compound's chemical stability and reactivity, making it an attractive starting material for various synthetic transformations.

Recent studies have highlighted the importance of 4-Bromo-2-methoxy-6-methylpyrimidine in the synthesis of bioactive molecules. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the development of antiviral agents. The bromine substituent facilitates electrophilic substitution reactions, enabling the introduction of diverse functional groups that can enhance the biological activity and selectivity of the final products.

In addition to its role in antiviral drug discovery, 4-Bromo-2-methoxy-6-methylpyrimidine has shown promise in cancer research. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anticancer activity against various tumor cell lines. The methoxy and methyl groups contribute to the lipophilicity and cellular uptake of these derivatives, enhancing their therapeutic efficacy.

The synthetic accessibility of 4-Bromo-2-methoxy-6-methylpyrimidine is another factor that has contributed to its popularity in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 2-methoxy-6-methylpyrimidine with bromine or N-bromosuccinimide (NBS) under controlled conditions. This approach provides high yields and excellent purity, making it suitable for large-scale production.

The physical properties of 4-Bromo-2-methoxy-6-methylpyrimidine, such as its melting point, solubility, and stability, have been extensively characterized. These properties are crucial for optimizing its use in various chemical processes and formulations. For example, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its incorporation into drug delivery systems.

In terms of safety and handling, 4-Bromo-2-methoxy-6-methylpyrimidine is generally considered safe when proper precautions are taken. However, it is important to follow standard laboratory practices to minimize exposure risks. The compound should be stored in a cool, dry place away from incompatible materials to ensure its stability and shelf life.

The future prospects for 4-Bromo-2-methoxy-6-methylpyrimidine are promising. Ongoing research is focused on exploring new applications and improving existing synthetic methods. For instance, efforts are being made to develop more sustainable and environmentally friendly processes for its production. Additionally, computational studies are being employed to predict the biological activity and pharmacokinetic properties of derivatives derived from this compound.

In conclusion, 4-Bromo-2-methoxy-6-methylpyrimidine (CAS No. 1507490-15-4) is a valuable compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and versatile reactivity make it an essential building block for the development of novel therapeutic agents. As research continues to advance, it is likely that new opportunities will emerge for this intriguing molecule.